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Compound of Interest

Compound Name: UNC4203

Cat. No.: B611583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the solubilization and

use of UNC4203, a potent and selective MERTK inhibitor, in dimethyl sulfoxide (DMSO) and

cell culture media. The provided methodologies are intended to guide researchers in preparing

UNC4203 for in vitro cell-based assays.

Introduction
UNC4203 is a highly selective, orally bioavailable inhibitor of MER proto-oncogene, tyrosine

kinase (MERTK), with additional activity against AXL, TYRO3, and FLT3.[1] MERTK is a

member of the TAM (TYRO3, AXL, MERTK) family of receptor tyrosine kinases, which are

implicated in various cellular processes, including cell survival, proliferation, and migration.

Dysregulation of MERTK signaling is associated with the progression of numerous cancers,

making it a compelling target for therapeutic intervention.

Solubility of UNC4203
UNC4203 is a hydrophobic compound with limited solubility in aqueous solutions. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing stock solutions. It is crucial to use

high-purity, anhydrous DMSO to ensure optimal dissolution, as hygroscopic DMSO can

significantly impact solubility.[1]

Table 1: Solubility of UNC4203
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Solvent/Vehicle Concentration Observations

DMSO 100 mg/mL (198.13 mM)
Ultrasonic agitation may be

required.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (4.95 mM) Clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (4.95 mM) Clear solution.[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (4.95 mM) Clear solution.[1]

Experimental Protocols
Preparation of UNC4203 Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of UNC4203 in

DMSO.

Materials:

UNC4203 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:

Allow the UNC4203 powder and DMSO to equilibrate to room temperature.

Aseptically weigh the desired amount of UNC4203 powder and place it into a sterile vial.

Add the appropriate volume of DMSO to achieve the desired concentration (e.g., 100

mg/mL).
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Vortex the mixture vigorously for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, place the vial in an ultrasonic water bath and sonicate

for 5-10 minutes.[1]

Visually inspect the solution to ensure complete dissolution and the absence of particulates.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term stability.

Preparation of UNC4203 Working Solutions in Cell
Culture Media
This protocol outlines the dilution of the DMSO stock solution into a suitable cell culture

medium (e.g., DMEM, RPMI-1640) for use in cell-based assays.

Materials:

UNC4203 stock solution in DMSO

Complete cell culture medium (e.g., DMEM with 10% FBS)

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thaw an aliquot of the UNC4203 DMSO stock solution at room temperature.

Calculate the volume of the stock solution required to achieve the desired final concentration

in the cell culture medium. It is critical to maintain the final DMSO concentration in the cell

culture medium at a low level (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Perform a serial dilution of the stock solution in the complete cell culture medium. For

example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution.
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Add the UNC4203/DMSO stock solution to the cell culture medium and mix thoroughly by

gentle pipetting or vortexing.

Visually inspect the working solution for any signs of precipitation. If precipitation occurs,

consider preparing an intermediate dilution in the cell culture medium.

The freshly prepared working solution is now ready to be added to the cell cultures.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for UNC4203 Solution
Preparation
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Caption: Workflow for preparing UNC4203 stock and working solutions.
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MERTK Signaling Pathway Inhibition by UNC4203
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Caption: UNC4203 inhibits the MERTK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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